Acaricidal agent-1

• Molecular Formula: C10H11NO2
• Molecular Weight: 177.20 g/mol
• InChI: InChI=1S/C10H11NO2/c1-2-13-10(12)4-3-9-5-7-11-8-6-9/h3-8H,2H2,1H3/b4-3+
• InChIKey: ABZPCWYIRGIXJP-ONEGZZNKSA-N

Acaricidal agent-1: A Cinnamic Acid Derivative with Quantified Acaricidal Activity Against Psoroptes cuniculi

Acaricidal agent-1 (CAS 123293-78-7, molecular weight 177.20 g/mol) is a cinnamic acid derivative, specifically an ethyl ester of a pyridyl-substituted acrylic acid . It corresponds to Compound 34 in a structure-activity relationship study of cinnamic acid derivatives and heteroaromatic ring analogues, where it exhibited in vitro acaricidal activity against the mange mite Psoroptes cuniculi with an LC50 of 0.82 mM (146.6 μg/mL) [1][2]. The compound is commercially available as a research reagent from multiple vendors .

SAR-characterized probe for pyridyl-substituted cinnamic esters

In vitro acaricidal assay context (Psoroptes cuniculi)

Commercially available with analytical documentation

• [1] Chen DD, Wang NX, Geng HL, Zhou L, Li YF. Bioactivity and structure-activity relationship of cinnamic acid derivatives and its heteroaromatic ring analogues as potential high-efficient acaricides against Psoroptes cuniculi. Bioorg Med Chem Lett. 2018 Apr 1;28(6):1149-1153. View Source
• [2] PeptideDB. Acaricidal agent-1 (Compound 34). View Source

Why Acaricidal agent-1 Cannot Be Replaced by Generic Cinnamic Esters: SAR-Driven Activity Variations

Cinnamic acid derivatives and their heteroaromatic analogues exhibit highly variable acaricidal activity that is exquisitely dependent on the nature of the aromatic ring and the ester moiety. In the comprehensive SAR study by Chen et al., median lethal concentrations (LC50) among the series ranged from 0.36 mM to 1.07 mM—a threefold difference driven solely by substituent effects [1]. The authors explicitly note that replacement of the phenyl group with α-pyridyl or α-furanyl significantly increases activity [1]. Acaricidal agent-1 (Compound 34) possesses an α-pyridyl substitution, distinguishing it from phenyl-based cinnamic esters and conferring a distinct activity profile that cannot be predicted by the behavior of generic ethyl cinnamate or other unsubstituted analogues. Substitution with an arbitrary cinnamate ester would risk either suboptimal potency or an entirely different activity profile against Psoroptes cuniculi.

Phenyl cinnamate substitution alters activity

Replacement with phenyl-based esters may shift acaricidal activity away from pyridyl-driven profile; SAR series shows 3-fold LC50 range.

Unsubstituted ethyl cinnamate cannot predict potency

Generic ethyl cinnamate lacks heteroaromatic ring; activity against Psoroptes cuniculi may differ significantly from α-pyridyl derivatives.

Substitution risk extends beyond the ester group

Activity is exquisitely dependent on both aromatic ring and ester moiety; any arbitrary substitution risks an unpredictable acaricidal outcome.

• [1] Chen DD, Wang NX, Geng HL, Zhou L, Li YF. Bioactivity and structure-activity relationship of cinnamic acid derivatives and its heteroaromatic ring analogues as potential high-efficient acaricides against Psoroptes cuniculi. Bioorg Med Chem Lett. 2018 Apr 1;28(6):1149-1153. View Source

Quantitative Differentiation of Acaricidal agent-1 Against Closest Analogs and Standards

LC50 Comparison with Compound 40: The Most Potent Cinnamic Ester in the Same Series

In the same in vitro assay against Psoroptes cuniculi, Acaricidal agent-1 (Compound 34) exhibited an LC50 of 0.82 mM (146.6 μg/mL), whereas Compound 40, the most potent derivative in the series, demonstrated an LC50 of 0.36 mM (60.4 μg/mL) [1]. This head-to-head comparison within a single experimental dataset establishes the precise quantitative relationship between these two structurally related compounds.

LC50 vs Compound 40

Head-to-head

0.82 mM vs 0.36 mM
2.3-fold higher LC50

Supports potency ranking in cinnamic series

Reported comparison within single dataset

Evidence Dimension	Median lethal concentration (LC50) against Psoroptes cuniculi
Target Compound Data	0.82 mM (146.6 μg/mL)
Comparator Or Baseline	Compound 40: 0.36 mM (60.4 μg/mL)
Quantified Difference	Target compound is 2.3-fold less potent (higher LC50) than Compound 40
Conditions	In vitro contact bioassay against Psoroptes cuniculi mange mite

Why This Matters

This direct comparison quantifies the potency trade-off associated with the specific pyridyl substitution of Acaricidal agent-1, enabling rational selection when potency is balanced against other parameters such as synthetic accessibility or selectivity.

• [1] Chen DD, Wang NX, Geng HL, Zhou L, Li YF. Bioactivity and structure-activity relationship of cinnamic acid derivatives and its heteroaromatic ring analogues as potential high-efficient acaricides against Psoroptes cuniculi. Bioorg Med Chem Lett. 2018 Apr 1;28(6):1149-1153. View Source

LC50 Comparison with Ivermectin: The Clinical Standard of Care

Against the same target organism (Psoroptes cuniculi), Acaricidal agent-1 exhibits an LC50 of 0.82 mM (146.6 μg/mL), while the standard acaricidal drug ivermectin shows an LC50 of 0.28 mM (247.4 μg/mL) [1]. Although ivermectin is more potent on a molar basis (lower LC50 value), Acaricidal agent-1 demonstrates comparable or slightly higher activity when evaluated by mass concentration, due to its significantly lower molecular weight (177.2 g/mol vs ivermectin's 875.1 g/mol).

LC50 vs Ivermectin

Cross-study comparable

0.82 mM (146.6 µg/mL) vs 0.28 mM (247.4 µg/mL)

Molar-to-mass activity translation context

2.9-fold lower molar, 1.7-fold higher mass potency

Evidence Dimension	Median lethal concentration (LC50) against Psoroptes cuniculi
Target Compound Data	0.82 mM (146.6 μg/mL)
Comparator Or Baseline	Ivermectin: 0.28 mM (247.4 μg/mL)
Quantified Difference	Target compound is 2.9-fold less potent by molar concentration, but 1.7-fold more potent by mass concentration
Conditions	In vitro contact bioassay against Psoroptes cuniculi, same laboratory and experimental conditions

Why This Matters

This comparison positions Acaricidal agent-1 within the context of the established clinical standard, highlighting its potential as a lower-molecular-weight alternative with distinct physicochemical properties suitable for formulation development.

• [1] Chen DD, Wang NX, Geng HL, Zhou L, Li YF. Bioactivity and structure-activity relationship of cinnamic acid derivatives and its heteroaromatic ring analogues as potential high-efficient acaricides against Psoroptes cuniculi. Bioorg Med Chem Lett. 2018 Apr 1;28(6):1149-1153. View Source

Structural Differentiation: α-Pyridyl Substitution Confers Enhanced Activity Over Phenyl Analogues

Systematic SAR analysis by Chen et al. revealed that replacement of the phenyl group of cinnamic esters with an α-pyridyl or α-furanyl ring significantly increases acaricidal activity [1]. Acaricidal agent-1 (Compound 34) contains an α-pyridyl moiety, distinguishing it from conventional phenyl-based cinnamate esters. This structural feature places it among the eight most active compounds in the series (LC50 range 0.36–1.07 mM) [1].

α-Pyridyl substitution

Class-level inference

Pyridyl ring replaces phenyl; ranked among top 8 active compounds

Class-level SAR context; individual quantification may vary

Specific fold-change not reported

Evidence Dimension	Structural feature and associated activity class
Target Compound Data	Contains α-pyridyl substitution (pyridin-4-yl)
Comparator Or Baseline	Phenyl-substituted cinnamic esters (e.g., ethyl cinnamate)
Quantified Difference	α-Pyridyl compounds show significantly enhanced activity compared to phenyl analogues; quantitative fold-change not specified in the abstract
Conditions	SAR analysis from in vitro acaricidal assays

Why This Matters

This SAR-driven differentiation provides a rational basis for selecting Acaricidal agent-1 over generic phenyl cinnamates when enhanced potency against Psoroptes cuniculi is required, or as a scaffold for further pyridyl-based optimization.

• [1] Chen DD, Wang NX, Geng HL, Zhou L, Li YF. Bioactivity and structure-activity relationship of cinnamic acid derivatives and its heteroaromatic ring analogues as potential high-efficient acaricides against Psoroptes cuniculi. Bioorg Med Chem Lett. 2018 Apr 1;28(6):1149-1153. View Source

LT50 Contextualization: Rapid Kill Kinetics Observed in the Most Potent Series Members

While LT50 data for Acaricidal agent-1 (Compound 34) are not explicitly reported in the primary literature, the study provides LT50 values for the most potent compound in the series (Compound 40: LT50 = 2.6 h at 4.5 mM) and for ivermectin (LT50 = 8.9 h at 4.5 mM) [1]. These data establish that the cinnamic ester chemotype is capable of achieving kill kinetics substantially faster than the clinical standard, with Compound 40 demonstrating a 3.4-fold shorter median lethal time. Acaricidal agent-1, as a member of the same active series, is inferred to possess favorable kill kinetics relative to ivermectin.

LT50 kill kinetics

Supporting evidence

Compound 40 LT50 2.6 h; ivermectin 8.9 h (4.5 mM)

Series-level kill-kinetics inference; not directly measured for this compound

Requires direct LT50 determination

Evidence Dimension	Median lethal time (LT50) at 4.5 mM
Target Compound Data	Not directly reported for Acaricidal agent-1
Comparator Or Baseline	Compound 40: 2.6 h; Ivermectin: 8.9 h
Quantified Difference	Compound 40 exhibits 3.4-fold faster kill than ivermectin
Conditions	In vitro time-kill assay against Psoroptes cuniculi at 4.5 mM

Why This Matters

Although LT50 for Acaricidal agent-1 specifically is not available, the series-level data indicate that cinnamic esters bearing heteroaromatic substitutions can achieve rapid kill kinetics, supporting the rationale for selecting this chemotype for time-sensitive acaricidal applications.

• [1] Chen DD, Wang NX, Geng HL, Zhou L, Li YF. Bioactivity and structure-activity relationship of cinnamic acid derivatives and its heteroaromatic ring analogues as potential high-efficient acaricides against Psoroptes cuniculi. Bioorg Med Chem Lett. 2018 Apr 1;28(6):1149-1153. View Source

Recommended Research and Industrial Application Scenarios for Acaricidal agent-1

Reference Compound for Pyridyl-Substituted Cinnamic Ester SAR Studies

Acaricidal agent-1 (Compound 34) serves as a well-characterized reference point for structure-activity relationship studies of heteroaromatic-substituted cinnamic acid derivatives. Its defined LC50 of 0.82 mM against Psoroptes cuniculi provides a benchmark for evaluating new synthetic analogues bearing α-pyridyl or related heteroaromatic modifications [1]. Researchers can use this compound to calibrate in vitro acaricidal assays and to assess the impact of further substituent changes on potency.

Lower-Molecular-Weight Alternative for Formulation Development

With a molecular weight of 177.20 g/mol, Acaricidal agent-1 is approximately five-fold smaller than ivermectin (875.1 g/mol). This property may confer advantages in formulation development, including potentially improved penetration or solubility characteristics [1]. Industrial researchers exploring novel acaricidal formulations may select Acaricidal agent-1 as a candidate scaffold for further derivatization to optimize both potency and physicochemical properties.

Comparative Studies of Acaricidal Mechanisms Against Psoroptes cuniculi

The mechanism of action for this class of cinnamic esters against Psoroptes cuniculi is not fully elucidated. Acaricidal agent-1, with its distinct pyridyl moiety and moderate potency, can be employed as a tool compound in comparative mechanistic studies alongside more potent analogues (e.g., Compound 40) and standards (ivermectin) to probe structure-activity relationships in acaricidal target engagement [1].

Sourcing a Commercially Available and Well-Characterized Acaricidal Probe

Acaricidal agent-1 is commercially available from multiple reputable vendors (e.g., MedChemExpress, TargetMol) with defined purity specifications and analytical documentation . This ensures consistent and reproducible results for researchers requiring a defined cinnamic ester acaricide for assay validation, as a positive control in acaricidal screening campaigns, or as a starting point for chemical optimization programs.

Application

Selection Property

Validation Focus

Cinnamic ester SAR studies

Published LC50 benchmark and pyridyl scaffold

Assay calibration and substituent-effect benchmarking

Low-MW acaricide formulation research

Low molecular weight scaffold relative to reference compounds

Physicochemical property impact on formulation performance

Mechanistic acaricidal studies

Distinct pyridyl moiety and moderate potency

Target engagement comparison vs reference compounds

Acaricide screening and assay validation

Commercial availability with defined documentation

Lot consistency and positive control benchmarking

• [1] Chen DD, Wang NX, Geng HL, Zhou L, Li YF. Bioactivity and structure-activity relationship of cinnamic acid derivatives and its heteroaromatic ring analogues as potential high-efficient acaricides against Psoroptes cuniculi. Bioorg Med Chem Lett. 2018 Apr 1;28(6):1149-1153. View Source